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Compound of Interest

Compound Name: Tubulin polymerization-IN-12

Cat. No.: B12389017 Get Quote

This document provides crucial safety protocols and detailed disposal procedures for Tubulin
Polymerization-IN-12, also identified as Tubulin Polymerization Inhibitor II. The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and environmental protection.

I. Compound Identification and Properties
Proper identification is the first step in safe chemical handling. Below is a summary of the key

identifiers and physical/chemical properties of Tubulin Polymerization-IN-12.
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Property Value Source

Chemical Name

(E)-1,3-Dihydro-6-methoxy-3-

(3,4,5-

trimethoxybenzylidene)-1H-

indol-2-one

[1]

Synonyms
Tubulin Polymerization

Inhibitor II
[1][2]

CAS Number 1151995-69-5 [1][2]

Molecular Formula C₁₉H₁₉NO₅ [1]

Molecular Weight 341.36 g/mol [1][2]

Form Solid [1]

Color Yellow [1]

Solubility DMSO: 10 mg/mL [1]

Storage Temperature 2-8°C, protect from light [1][3]

Storage Class 11 - Combustible Solids [1]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [1]

Partition Coefficient (log Pow) ~2.3 at 25°C [1]

II. Hazard Assessment and Safety Precautions
According to the Safety Data Sheet (SDS), Tubulin Polymerization-IN-12 is not classified as a

hazardous substance or mixture under GHS. However, it is designated as a combustible solid

and is highly hazardous to water (WGK 3). Therefore, stringent precautions are necessary to

prevent environmental release and ensure personal safety.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.
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Skin and Body Protection: A lab coat is mandatory.

Handling:

Avoid generating dust.

Handle in a well-ventilated area.

Wash hands thoroughly after handling.

Change contaminated clothing promptly.

III. Step-by-Step Disposal Procedure
The primary principle for the disposal of Tubulin Polymerization-IN-12 is to prevent its entry

into drains and waterways due to its high water hazard classification. All waste must be

managed as hazardous chemical waste.

Step 1: Waste Segregation

Do not mix Tubulin Polymerization-IN-12 waste with other waste streams.

Keep it separate from aqueous, halogenated, and non-halogenated solvents unless it is

dissolved in one of them as part of an experimental protocol.

Step 2: Containerization

Use a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with the waste (e.g., a high-density

polyethylene (HDPE) container for the solid or a compatible container for solutions).

Ensure the container has a tightly fitting lid to prevent spills and evaporation.

Step 3: Labeling

Clearly label the waste container with "Hazardous Waste."

The label must include:
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The full chemical name: "Tubulin Polymerization-IN-12" or "Tubulin Polymerization

Inhibitor II"

CAS Number: "1151995-69-5"

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The relevant hazard warnings (e.g., "Combustible Solid," "Hazardous to the Aquatic

Environment").

Step 4: Storage

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is away from sources of ignition and is well-ventilated.

Provide secondary containment to capture any potential leaks.

Step 5: Disposal Request

Once the container is full or is ready for disposal, contact your institution's Environmental

Health and Safety (EHS) office to arrange for a hazardous waste pickup.

Do not attempt to dispose of this chemical down the drain or in regular trash.

IV. Experimental Protocol Context: In Vitro Tubulin
Polymerization Assay
Understanding the context in which Tubulin Polymerization-IN-12 is used helps in anticipating

the nature of the waste generated. A common application is in in vitro tubulin polymerization

assays to assess its inhibitory effects.

Methodology:
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Reagent Preparation: A stock solution of Tubulin Polymerization-IN-12 is typically prepared

in an organic solvent like DMSO.

Reaction Mixture: The inhibitor stock solution is diluted to various concentrations in a

polymerization buffer containing purified tubulin and GTP.

Polymerization Monitoring: The mixture is incubated at 37°C, and tubulin polymerization is

monitored over time by measuring the increase in absorbance at 350 nm using a

spectrophotometer.

Waste Generation: The resulting waste will be an aqueous buffer solution containing the

tubulin protein, GTP, DMSO, and Tubulin Polymerization-IN-12. This entire mixture should

be collected as hazardous waste.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of Tubulin Polymerization-IN-12 waste.
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Disposal Workflow for Tubulin Polymerization-IN-12

Waste Generation

Waste Handling & Segregation

Container Management

Storage & Disposal

Start: Experiment Complete

Waste Generated
(Solid or in Solution)

Is the waste solid?

Collect solid waste in a
dedicated container.

Yes

Collect solution waste in a
dedicated, compatible container.

No

Label Container:
- Hazardous Waste

- Chemical Name & CAS
- Hazards (Combustible, Water Hazard)

- Date

Securely seal the container.

Store in designated satellite
accumulation area with
secondary containment.

Contact Environmental Health
& Safety (EHS) for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Tubulin Polymerization-IN-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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